Cas no 821782-69-8 (3-Dodecanol, 5-ethenylidene-, acetate, (3R)-)

• Product name: 3-Dodecanol, 5-ethenylidene-, acetate, (3R)-
• CAS No: 821782-69-8
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 696974
• PubChem ID: 71419828

3-Dodecanol, 5-ethenylidene-, acetate, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Dodecanol, 5-ethenylidene-, acetate, (3R)-
• acetic acid,(3R)-5-ethenylidenedodecan-3-ol
• DTXSID70839046
• Acetic acid--(3R)-5-ethenylidenedodecan-3-ol (1/1)
• 821782-69-8

• Inchi： InChI=1S/C14H26O.C2H4O2/c1-4-7-8-9-10-11-13(5-2)12-14(15)6-3;1-2(3)4/h14-15H,2,4,6-12H2,1,3H3;1H3,(H,3,4)/t14-;/m1./s1
• InChI Key： JIAMITJRTVVCOV-PFEQFJNWSA-N
• SMILES： CCCCCCCC(=C=C)CC(CC)O.CC(=O)O

Computed Properties

• Exact Mass: 270.21949481g/mol
• Monoisotopic Mass: 270.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų